3,5-dihydroxy-N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-4-methylbenzamide

• IUPAC Name: 3,5-dihydroxy-N-[[2-(2-methoxyphenoxy)pyridin-3-yl]methyl]-4-methylbenzamide
• InChI: InChI=1S/C21H20N2O5/c1-13-16(24)10-15(11-17(13)25)20(26)23-12-14-6-5-9-22-21(14)28-19-8-4-3-7-18(19)27-2/h3-11,24-25H,12H2,1-2H3,(H,23,26)
• InChI Key: GVUFUHPSPKCKPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1O)C(=O)NCC2=C(N=CC=C2)OC3=CC=CC=C3OC)O
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol

Description

3,5-dihydroxy-N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-4-methylbenzamide, also known as ML167, is a small molecule inhibitor that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising tool for studying various biological systems.

Mechanism of Action

3,5-dihydroxy-N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-4-methylbenzamide inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its target proteins, which can lead to a variety of downstream effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of CK2 activity, the reduction of cancer cell proliferation, and the induction of apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential tool for studying the role of inflammation in various disease states.

Advantages and Limitations for Lab Experiments

One advantage of 3,5-dihydroxy-N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-4-methylbenzamide is its specificity for CK2, which allows researchers to study the effects of inhibiting this enzyme without affecting other cellular processes. However, one limitation of this compound is its relatively low potency, which may require the use of high concentrations in lab experiments.

Future Directions

There are several potential future directions for research on 3,5-dihydroxy-N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-4-methylbenzamide. One area of interest is the development of more potent CK2 inhibitors based on the structure of this compound. Additionally, this compound could be studied for its potential use in treating other diseases, such as inflammation-related disorders. Finally, this compound could be used as a tool for studying the role of CK2 in various biological systems, which could lead to a better understanding of this important enzyme.

Synthesis Methods

The synthesis of 3,5-dihydroxy-N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-4-methylbenzamide involves several steps, including the reaction of 3,5-dihydroxybenzoic acid with 4-methylbenzoyl chloride to form 4-methyl-3,5-dihydroxybenzamide. This compound is then reacted with 2-(2-methoxyphenoxy)pyridine-3-carboxaldehyde to form the final product, this compound.

Scientific Research Applications

3,5-dihydroxy-N-{[2-(2-methoxyphenoxy)pyridin-3-yl]methyl}-4-methylbenzamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its use in studying the role of the protein kinase CK2 in cancer cells. This compound has been shown to inhibit CK2 activity, which could potentially lead to the development of new cancer therapies.